Cas no 2138193-74-3 (methyl 5-[(4-formyl-1H-imidazol-1-yl)methyl]-2-methylbenzoate)

• Product Name: methyl 5-[(4-formyl-1H-imidazol-1-yl)methyl]-2-methylbenzoate
• CAS No: 2138193-74-3
• MF: C₁₄H₁₄N₂O₃
• MW: 258.272563457489
• CID: 6116915
• PubChem ID: 165454220
• Update Time: 2025-06-29

methyl 5-[(4-formyl-1H-imidazol-1-yl)methyl]-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 5-[(4-formyl-1H-imidazol-1-yl)methyl]-2-methylbenzoate
• 2138193-74-3
• EN300-724852

• Inchi： 1S/C14H14N2O3/c1-10-3-4-11(5-13(10)14(18)19-2)6-16-7-12(8-17)15-9-16/h3-5,7-9H,6H2,1-2H3
• InChI Key： KWZXRJYIHIZLFP-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C)C=CC(=C1)CN1C=NC(C=O)=C1)=O

Computed Properties

• Exact Mass: 258.10044231g/mol
• Monoisotopic Mass: 258.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 61.2Ų

Additional information on methyl 5-[(4-formyl-1H-imidazol-1-yl)methyl]-2-methylbenzoate

Methyl 5-[(4-Formyl-1H-Imidazol-1-yl)methyl]-2-methylbenzoate (CAS No. 2138193-74-3): A Comprehensive Overview

Methyl 5-[(4-formyl-1H-imidazol-1-yl)methyl]-2-methylbenzoate (CAS No. 2138193-74-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting specific biological pathways.

The chemical structure of methyl 5-[(4-formyl-1H-imidazol-1-yl)methyl]-2-methylbenzoate is composed of a benzene ring substituted with a methyl group at the 2-position and a complex substituent at the 5-position. The substituent, specifically the (4-formyl-1H-imidazol-1-yl)methyl group, introduces functional groups that are crucial for its biological activity and reactivity. The formyl group, in particular, is known for its ability to participate in various chemical reactions, making this compound a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the potential of methyl 5-[(4-formyl-1H-imidazol-1-yl)methyl]-2-methylbenzoate in the development of new therapeutic agents. One notable application is in the field of anti-inflammatory drugs. Research has shown that compounds with similar structures can effectively inhibit the production of pro-inflammatory cytokines, thereby reducing inflammation and associated pain. This makes methyl 5-[(4-formyl-1H-imidazol-1-yl)methyl]-2-methylbenzoate a promising candidate for further investigation in this area.

In addition to its anti-inflammatory properties, methyl 5-[(4-formyl-1H-imidazol-1-yl)methyl]-2-methylbenzoate has also been explored for its potential as an anticancer agent. Studies have demonstrated that certain imidazole derivatives can selectively target and inhibit cancer cell proliferation by disrupting key signaling pathways. The presence of the formyl group in this compound may enhance its ability to interact with specific cellular targets, making it a valuable lead compound for drug discovery efforts.

The synthesis of methyl 5-[(4-formyl-1H-imidazol-1-yl)methyl]-2-methylbenzoate involves several well-established chemical reactions, including nucleophilic substitution and condensation reactions. These synthetic routes are highly reproducible and can be scaled up for industrial production, ensuring a consistent supply of this compound for research and development purposes.

From a pharmacological standpoint, the solubility and stability of methyl 5-[(4-formyl-1H-imidazol-1-yl)methyl]-2-methylbenzoate are important factors to consider. Recent studies have shown that this compound exhibits good solubility in both aqueous and organic solvents, which facilitates its use in various biological assays and formulations. Additionally, its stability under different conditions has been evaluated, providing valuable insights into its shelf life and storage requirements.

In terms of safety and toxicity, preliminary assessments have indicated that methyl 5-[(4-formyl-1H-imidazol-1-yl)methyl]-2-methylbenzoate is generally well-tolerated at therapeutic doses. However, as with any new chemical entity, further preclinical and clinical studies are necessary to fully understand its safety profile and potential side effects.

The future prospects for methyl 5-[(4-formyl-1H-imidazol-1-yl)methyl]-2-methylbenzoate are promising. Ongoing research aims to optimize its structure to enhance its potency and selectivity while minimizing adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, methyl 5-[(4-formyl-1H-imidazol-1-yl)methyl]-2-methylbenzoate (CAS No. 2138193-74-3) represents an exciting advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further investigation and potential clinical applications. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a significant role in the development of innovative therapeutic solutions.